Cas no 2138092-31-4 (N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide)

Technical Introduction: N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a rigid 3-oxabicyclo[3.3.1]nonane scaffold. The compound’s unique bicyclic structure enhances conformational stability, while the 2-nitrobenzenesulfonamide moiety provides reactivity for selective functionalization. The primary amine at the 7-position offers a versatile handle for further derivatization, making it valuable in synthetic chemistry and pharmaceutical intermediates. Its structural rigidity and functional group compatibility suggest potential applications in drug discovery, particularly for targeting constrained molecular interactions. The nitro group further enhances electrophilic reactivity, facilitating nucleophilic substitution or reduction strategies. This compound is suited for researchers requiring precise control over molecular architecture in complex synthetic pathways.
N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide structure
2138092-31-4 structure
Product Name:N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide
CAS No:2138092-31-4
MF:C14H19N3O5S
MW:341.38276219368
CID:5990173
PubChem ID:165847710
Update Time:2025-06-08

N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide
    • EN300-1169304
    • 2138092-31-4
    • Inchi: 1S/C14H19N3O5S/c15-11-5-9-7-22-8-10(6-11)14(9)16-23(20,21)13-4-2-1-3-12(13)17(18)19/h1-4,9-11,14,16H,5-8,15H2
    • InChI Key: MVWPWLNEOKTCLP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1C2COCC1CC(C2)N)(=O)=O

Computed Properties

  • Exact Mass: 341.10454189g/mol
  • Monoisotopic Mass: 341.10454189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 136Ų

N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1169304-50mg
2138092-31-4
50mg
$1779.0 2023-10-03
Enamine
EN300-1169304-100mg
2138092-31-4
100mg
$1863.0 2023-10-03
Enamine
EN300-1169304-250mg
2138092-31-4
250mg
$1948.0 2023-10-03
Enamine
EN300-1169304-500mg
2138092-31-4
500mg
$2033.0 2023-10-03
Enamine
EN300-1169304-1000mg
2138092-31-4
1000mg
$2118.0 2023-10-03
Enamine
EN300-1169304-2500mg
2138092-31-4
2500mg
$4150.0 2023-10-03
Enamine
EN300-1169304-5000mg
2138092-31-4
5000mg
$6140.0 2023-10-03
Enamine
EN300-1169304-10000mg
2138092-31-4
10000mg
$9105.0 2023-10-03
Enamine
EN300-1169304-1.0g
2138092-31-4
1g
$0.0 2023-06-08

Additional information on N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide

Professional Introduction to N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide (CAS No. 2138092-31-4)

N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2138092-31-4, represents a fusion of bicyclic scaffolds and aromatic nitro groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide is characterized by a bicyclo[3.3.1]nonane core, which is a fused tricyclic system consisting of three rings: two cyclohexane rings and one cyclopentane ring. This bicyclic framework is appended with an amino group at the 7-position and a sulfonamide moiety at the 1-position of the benzene ring, which is further substituted with a nitro group at the 2-position. Such structural complexity not only imparts unique physicochemical properties but also opens up diverse possibilities for interactions with biological targets.

The presence of the nitro group in the aromatic ring is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their pharmacological properties. The nitro group can serve as a pharmacophore, contributing to the compound's bioactivity by engaging in hydrogen bonding, hydrophobic interactions, or redox processes within biological systems. Additionally, the sulfonamide group is a well-known pharmacophore that enhances water solubility and binding affinity to biological targets, making it an attractive feature for drug design.

In recent years, there has been growing interest in the development of novel scaffolds that combine cyclic and aromatic structures to improve drug-like properties such as oral bioavailability, metabolic stability, and target specificity. The bicyclo[3.3.1]nonane core in N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide offers several advantages over conventional linear or planar molecules. Its rigid three-dimensional structure can lead to better binding affinity and selectivity when interacting with biological targets such as enzymes or receptors.

One of the most compelling aspects of this compound is its potential application in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The combination of the amino group, sulfonamide moiety, and nitro group creates a multifunctional entity that can interact with multiple targets simultaneously. This polypharmacicity is increasingly recognized as a strategy to enhance therapeutic efficacy by addressing multiple aspects of a disease simultaneously.

Recent studies have highlighted the importance of understanding the role of conformational flexibility in drug design. The bicyclo[3.3.1]nonane core exhibits limited conformational freedom compared to linear or branched structures, which can be advantageous in terms of target binding specificity. This rigidity can help stabilize the compound's orientation relative to its biological target, leading to more predictable and potent interactions.

The sulfonamide group in N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide also plays a crucial role in modulating solubility and pharmacokinetic properties. Sulfonamides are known for their ability to enhance water solubility, which is critical for oral bioavailability and tissue distribution. Additionally, sulfonamides have been shown to exhibit favorable metabolic stability, reducing the likelihood of rapid degradation in vivo.

The nitro group provides an additional layer of functionality that can be exploited for therapeutic purposes. Nitroaromatic compounds have been explored for their anti-inflammatory and anticancer properties due to their ability to generate reactive species that can modulate signaling pathways involved in disease progression. In particular, the redox-active nature of nitro groups has been investigated as a means to induce stress responses or activate specific cellular pathways.

In conclusion, N-{7-amino-3-oxabicyclo[3.3.1]nonan-9-yl}-2-nitrobenzene-1-sulfonamide represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a bicyclo[3.3.1]nonane core with functional groups such as amino groups, sulfonamides, and nitro groups creates a multifaceted molecule with potential applications across multiple therapeutic areas.

Future studies should focus on elucidating the mechanism of action of this compound through both computational modeling and experimental validation. Understanding how this molecule interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide further optimization efforts.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen